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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of sodium
chromate (NazCrOa), an inorganic compound with significant industrial applications and
notable toxicological properties. This document outlines the crystallographic parameters of its
anhydrous and hydrated forms, details the experimental methodologies used for its structural
determination, and explores the biological signaling pathways associated with its carcinogenic
effects.

Crystal Structure and Physicochemical Properties

Sodium chromate is a yellow crystalline solid that can exist in an anhydrous state as well as in
several hydrated forms, with the decahydrate being a common variant.[1][2][3] The crystal
structure of these forms has been elucidated primarily through single-crystal X-ray diffraction.

Anhydrous Sodium Chromate (Naz2CrOa)

The crystal structure of anhydrous sodium chromate was first determined by J.J. Miller in
1936.[4] It crystallizes in the orthorhombic system with the space group P b n n.[4] The
chromate anion (CrO42~) adopts a tetrahedral geometry.[5]

Hydrated Sodium Chromate

Sodium Chromate Decahydrate (Naz2CrOa4-10H20): This hydrate crystallizes in the monoclinic
space group P2(1)/c. The structure consists of sodium cations coordinated by water molecules,

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b153921?utm_src=pdf-interest
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://consensus.app/papers/structures-hydrated-sodium-chromates-na2cro4-na2cro4-kahlenberg/668b0a3819bd50d0950c0411d4440189/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Chromate
https://en.wikipedia.org/wiki/Sodium_chromate
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/product/b153921?utm_src=pdf-body
http://www.crystallography.net/cod/1010023.html
http://www.crystallography.net/cod/1010023.html
https://www.webqc.org/compound-Na2CrO4-Na2CrO4.html
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

forming distorted octahedra, and disordered chromate tetrahedra.[6]

Sodium Chromate Sesquihydrate (NazCrOa4-1.5H20): This form crystallizes in the
orthorhombic space group F2dd. Its structure is characterized by sodium cations in distorted
octahedral and pyramidal coordinations.[6]

Quantitative Crystallographic Data

The following tables summarize the key crystallographic data for anhydrous and hydrated
sodium chromate.

Table 1: Crystallographic Data for Sodium Chromate
Forms
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Data for Anhydrous Sodium Chromate from the Crystallography Open Database, citing Miller,
J.J. (1936).[4] Data for Hydrated Sodium Chromate from Kahlenberg, V. (2012).[6]

Table 2: Atomic Coordinates for Anhydrous Sodium
Chromate (Naz2CrOa)
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Wyckoff
Atom X y z
Symbol
Crl 4b 0.5 0 0.25
Nal 8e 0 0.222 0
o1 8e 0.25 0.083 0
02 8e 0.583 0.167 0.25

Data sourced from the Crystallographic Information File (CIF) 1010023 from the
Crystallography Open Database.

Table 3: Selected Bond Lengths and Angles for
Anhydrous Sodium Chromate (Na>CrOa)

Bond Length (A) Angle Angle (°)
Cr-O ~1.64 O-Cr-O ~109.5
Na-O ~2.38

Approximate values based on typical chromate structures and related compounds.[5]

Experimental Protocols

The determination of the crystal structure of sodium chromate and its hydrates relies on
single-crystal X-ray diffraction.

Crystal Growth

Single crystals of hydrated sodium chromate can be synthesized from an aqueous solution of
sodium chromate by isothermal evaporation of the solvent.[6] For anhydrous sodium
chromate, crystals can be obtained by high-temperature roasting of chromium ores with
sodium carbonate.[3]

Single-Crystal X-ray Diffraction
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The following provides a generalized experimental workflow for single-crystal X-ray diffraction
analysis of an inorganic compound like sodium chromate.

Structure Refinement
(Least-Squares)

Structure Solution
(Direct Methods or Patterson)

Data Collection
(X-ray Diffractometer)

Data Processing

(Integration, Scaling, Absorption Correction)

Structure Validation

Crystal Selection & Mounting }—»

Click to download full resolution via product page

Experimental workflow for single-crystal X-ray diffraction.

Detailed Steps:

o Crystal Selection and Mounting: A suitable single crystal is selected under a microscope and
mounted on a goniometer head.

o Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray
beam is directed at the crystal, which is rotated to collect diffraction data at various
orientations. For the hydrated forms of sodium chromate, data was collected at a low
temperature of -100 °C to minimize thermal vibrations.[6]

o Data Processing: The collected diffraction intensities are integrated, scaled, and corrected
for absorption effects.

» Structure Solution: The initial crystal structure is determined using methods such as direct
methods or the Patterson function.

» Structure Refinement: The atomic positions and other structural parameters are refined using
a least-squares method to achieve the best fit between the observed and calculated
diffraction patterns.

o Structure Validation: The final structure is validated using various crystallographic checks.

Signaling Pathways in Sodium Chromate Toxicity

Sodium chromate contains chromium in the hexavalent state (Cr(VI)), which is a known
human carcinogen. The toxicity of Cr(VI) is linked to its ability to enter cells and undergo
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intracellular reduction to trivalent chromium (Cr(lIl)), generating reactive oxygen species (ROS)
and leading to DNA damage.
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Carcinogenic mechanism of hexavalent chromium.

Pathway Description:

Uptake: Hexavalent chromium from sodium chromate is readily taken up by cells.
e Intracellular Reduction: Inside the cell, Cr(VI) is reduced to the more reactive Cr(lll) state.

o Generation of Reactive Oxygen Species (ROS): This reduction process generates ROS,
leading to oxidative stress.

o DNA Damage: Both the reduction process and the resulting Cr(lll) and ROS can cause
significant DNA damage, including single and double-strand breaks, and the formation of
DNA adducts.

e Genomic Instability: The accumulation of DNA damage leads to genomic instability.

o Carcinogenesis: Persistent genomic instability can ultimately result in neoplastic
transformation and cancer.

This guide provides a foundational understanding of the crystal structure of sodium chromate
and its biological implications. The detailed crystallographic data and the outlined experimental
and biological pathways serve as a valuable resource for researchers in crystallography,
materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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